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Compound of Interest

Compound Name: Sodium 2-oxopropanoate-d3

Cat. No.: B12404570 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, immediate safety and logistical information for the proper

disposal of Sodium 2-oxopropanoate-d3.

Sodium 2-oxopropanoate-d3 is the deuterated form of Sodium 2-oxopropanoate (Sodium

Pyruvate), a key metabolite in the glycolytic pathway. While the deuteration is unlikely to alter

the fundamental chemical hazards, it is crucial to handle this compound with the same

precautions as its non-labeled counterpart. Safety data sheets for Sodium 2-oxopropanoate

indicate that it can cause serious eye irritation and may provoke an allergic skin reaction.[1]

Immediate Safety Precautions
Before beginning any disposal procedure, ensure you are wearing the appropriate Personal

Protective Equipment (PPE).

Personal Protective Equipment (PPE) Specification

Gloves
Chemical-resistant gloves (e.g., nitrile)

inspected prior to use.

Eye Protection Safety glasses with side-shields or goggles.

Lab Coat
Standard laboratory coat to prevent skin

contact.
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Disposal Procedure
The recommended method for the disposal of Sodium 2-oxopropanoate-d3, based on safety

data sheets for the non-deuterated compound, is through an approved waste disposal plant.[1]

Do not dispose of this chemical down the drain unless explicitly permitted by your institution's

environmental health and safety (EHS) office and local regulations.

Step 1: Waste Collection

Place excess or expired Sodium 2-oxopropanoate-d3 solid waste into a clearly labeled,

sealable container.

For solutions, use a compatible, leak-proof container.

Ensure the container is appropriate for chemical waste and is not a general laboratory or

biohazard bag.

Step 2: Labeling

Clearly label the waste container with the full chemical name: "Sodium 2-oxopropanoate-
d3".

Include the CAS number (if available for the deuterated form, otherwise use the non-

deuterated CAS: 113-24-6) and any hazard symbols as required by your institution.

Step 3: Storage

Store the sealed waste container in a designated, well-ventilated chemical waste storage

area.

Keep it segregated from incompatible chemicals.

Step 4: Arrange for Pickup

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for hazardous chemical waste.

Follow their specific procedures for waste manifest and collection.
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Emergency Procedures
Incident First Aid Measures

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids. Seek

medical attention.[1]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation or

a rash occurs, get medical advice/attention.[1]

Inhalation

Move to fresh air. If breathing is difficult, provide

artificial respiration. Get medical attention if

symptoms occur.

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Get medical attention if

symptoms occur.[1]

This procedural guidance is intended to provide a clear and direct answer to operational

questions regarding the disposal of Sodium 2-oxopropanoate-d3, ensuring the safety of

laboratory personnel and compliance with standard regulations.
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Caption: Disposal workflow for Sodium 2-oxopropanoate-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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